N-(3-allyl-4-oxo-1,3-thiazolidin-2-ylidene)-4-nitrobenzenesulfonamide

• IUPAC Name: (NZ)-4-nitro-N-(4-oxo-3-prop-2-enyl-1,3-thiazolidin-2-ylidene)benzenesulfonamide
• InChI: InChI=1S/C12H11N3O5S2/c1-2-7-14-11(16)8-21-12(14)13-22(19,20)10-5-3-9(4-6-10)15(17)18/h2-6H,1,7-8H2/b13-12-
• InChI Key: ZTHKAKYDHCPOHZ-SEYXRHQNSA-N
• Canonical SMILES: C=CCN1C(=O)CSC1=NS(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Isomeric SMILES: C=CCN\1C(=O)CS/C1=N\S(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C12H11N3O5S2
• Molecular Weight: 341.4 g/mol

Description

N-(3-allyl-4-oxo-1,3-thiazolidin-2-ylidene)-4-nitrobenzenesulfonamide, also known as ATB-346, is a novel non-steroidal anti-inflammatory drug (NSAID) that has shown great potential as a treatment for various inflammatory diseases. ATB-346 is a prodrug that is rapidly converted to a potent inhibitor of cyclooxygenase-2 (COX-2) and has been shown to have superior anti-inflammatory and analgesic effects compared to traditional NSAIDs.

Mechanism of Action

N-(3-allyl-4-oxo-1,3-thiazolidin-2-ylidene)-4-nitrobenzenesulfonamide is a prodrug that is rapidly converted to a potent inhibitor of COX-2. COX-2 is an enzyme that is responsible for the production of prostaglandins, which are inflammatory mediators. By inhibiting COX-2, N-(3-allyl-4-oxo-1,3-thiazolidin-2-ylidene)-4-nitrobenzenesulfonamide reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
N-(3-allyl-4-oxo-1,3-thiazolidin-2-ylidene)-4-nitrobenzenesulfonamide has been shown to have superior anti-inflammatory and analgesic effects compared to traditional NSAIDs, while also exhibiting a favorable safety profile. In preclinical studies, N-(3-allyl-4-oxo-1,3-thiazolidin-2-ylidene)-4-nitrobenzenesulfonamide has been shown to reduce inflammation and pain in models of arthritis, colitis, and neuropathic pain. Additionally, N-(3-allyl-4-oxo-1,3-thiazolidin-2-ylidene)-4-nitrobenzenesulfonamide has been shown to have a lower risk of gastrointestinal toxicity compared to traditional NSAIDs.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-allyl-4-oxo-1,3-thiazolidin-2-ylidene)-4-nitrobenzenesulfonamide in lab experiments is its superior anti-inflammatory and analgesic effects compared to traditional NSAIDs. Additionally, N-(3-allyl-4-oxo-1,3-thiazolidin-2-ylidene)-4-nitrobenzenesulfonamide has a favorable safety profile, making it a safer alternative to traditional NSAIDs. However, one limitation of using N-(3-allyl-4-oxo-1,3-thiazolidin-2-ylidene)-4-nitrobenzenesulfonamide in lab experiments is its relatively high cost compared to traditional NSAIDs.

Future Directions

There are several future directions for the development of N-(3-allyl-4-oxo-1,3-thiazolidin-2-ylidene)-4-nitrobenzenesulfonamide. One potential direction is the development of N-(3-allyl-4-oxo-1,3-thiazolidin-2-ylidene)-4-nitrobenzenesulfonamide as a treatment for other inflammatory diseases, such as psoriasis and multiple sclerosis. Additionally, further studies are needed to determine the long-term safety and efficacy of N-(3-allyl-4-oxo-1,3-thiazolidin-2-ylidene)-4-nitrobenzenesulfonamide in humans. Finally, the development of more efficient and cost-effective synthesis methods for N-(3-allyl-4-oxo-1,3-thiazolidin-2-ylidene)-4-nitrobenzenesulfonamide could make it a more viable treatment option for patients.

Synthesis Methods

N-(3-allyl-4-oxo-1,3-thiazolidin-2-ylidene)-4-nitrobenzenesulfonamide is synthesized through a multi-step process that involves the reaction of 4-nitrobenzenesulfonyl chloride with thiosemicarbazide to form the intermediate 4-nitrobenzenesulfonyl thiosemicarbazide. This intermediate is then reacted with allyl bromide to form the allyl derivative, which is subsequently cyclized to form the final product, N-(3-allyl-4-oxo-1,3-thiazolidin-2-ylidene)-4-nitrobenzenesulfonamide.

Scientific Research Applications

N-(3-allyl-4-oxo-1,3-thiazolidin-2-ylidene)-4-nitrobenzenesulfonamide has been extensively studied in preclinical models of inflammatory diseases, including arthritis, colitis, and neuropathic pain. In these studies, N-(3-allyl-4-oxo-1,3-thiazolidin-2-ylidene)-4-nitrobenzenesulfonamide has been shown to have superior anti-inflammatory and analgesic effects compared to traditional NSAIDs, while also exhibiting a favorable safety profile.